Cas no 2227918-37-6 (tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate
• CAS No: 2227918-37-6
• MF: C₁₃H₂₃F₃N₂O₃
• MW: 312.3285343647
• CID: 5814843
• PubChem ID: 165665103
• Update Time: 2025-08-05

tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate
• tert-butyl 4-[(3S)-4,4,4-trifluoro-3-hydroxybutyl]piperazine-1-carboxylate
• EN300-1884935
• 2227918-37-6

• Inchi： 1S/C13H23F3N2O3/c1-12(2,3)21-11(20)18-8-6-17(7-9-18)5-4-10(19)13(14,15)16/h10,19H,4-9H2,1-3H3/t10-/m0/s1
• InChI Key： KRBSLNGZFICZIE-JTQLQIEISA-N
• SMILES： FC([C@H](CCN1CCN(C(=O)OC(C)(C)C)CC1)O)(F)F

Computed Properties

• Exact Mass: 312.16607709g/mol
• Monoisotopic Mass: 312.16607709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate

tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate (CAS No. 2227918-37-6): A Comprehensive Overview

tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate (CAS No. 2227918-37-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperazine class, characterized by its unique structural features, including a tert-butyl group and a trifluorinated hydroxybutyl substituent. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate molecule is of particular interest due to its potential as a prodrug or intermediate in the synthesis of bioactive compounds. The presence of the tert-butyl group enhances the lipophilicity and stability of the molecule, while the trifluorinated hydroxybutyl substituent introduces unique electronic and steric effects that can influence its biological activity.

Recent studies have explored the tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate in various contexts. One notable area of research is its role as a prodrug for central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier (BBB) efficiently makes it a promising candidate for the treatment of neurological conditions such as Alzheimer's disease and Parkinson's disease. The trifluorinated moiety has been shown to enhance brain penetration and prolong the residence time of the active metabolite in the brain, thereby improving therapeutic efficacy.

In addition to its potential in CNS disorders, tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthesis of tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate involves several steps, including the preparation of the trifluorinated hydroxybutyl intermediate and its subsequent coupling with piperazine. The tert-butyl protecting group is often introduced to enhance stability during synthesis and can be removed under appropriate conditions to generate the active form of the molecule. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Clinical trials involving tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with patients exhibiting improved symptoms and tolerability. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

The pharmacokinetic properties of tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic application. The compound's metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of active metabolites that contribute to its biological activity.

In conclusion, tert-butyl 4-(3S)-4,4,4-trifluoro-3-hydroxybutylpiperazine-1-carboxylate (CAS No. 2227918-37-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases and conditions.